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Abstract
This technical guide provides a comprehensive overview of 2-Mercapto-4-methoxybenzoic
acid, a sulfur-containing aromatic carboxylic acid. While this compound is a synthetically

accessible molecule, its detailed characterization and application in drug development are not

as extensively documented as its close structural analogs. This guide will therefore synthesize

the available information on 2-Mercapto-4-methoxybenzoic acid, including its chemical

identity, physicochemical properties, and a detailed synthesis protocol. Furthermore, to provide

a richer context for researchers and drug development professionals, we will explore the known

biological activities and pharmaceutical applications of structurally related compounds, thereby

highlighting the potential avenues for future investigation of the title compound.

Chemical Identity and Physicochemical Properties
2-Mercapto-4-methoxybenzoic acid is a substituted benzoic acid with both a mercapto (-SH)

and a methoxy (-OCH₃) group attached to the benzene ring. The Chemical Abstracts Service

(CAS) has assigned the number 95420-72-7 to this compound.[1] It is important to note that
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other CAS numbers may be erroneously associated with this structure in some databases;

however, 95420-72-7 corresponds to a published synthesis.[1]

The presence of the carboxylic acid, the electron-donating methoxy group, and the nucleophilic

mercapto group imparts a unique chemical reactivity to this molecule, making it an interesting,

albeit under-explored, building block in medicinal chemistry.

Table 1: Physicochemical Properties of 2-Mercapto-4-methoxybenzoic Acid and Related

Compounds

Property
2-Mercapto-4-
methoxybenzoic
Acid

4-Methoxybenzoic
Acid (p-Anisic
Acid)

2-Mercaptobenzoic
Acid (Thiosalicylic
Acid)

CAS Number 95420-72-7[1] 100-09-4[2] 147-93-3[3]

Molecular Formula C₈H₈O₃S C₈H₈O₃[2] C₇H₆O₂S[3]

Molecular Weight 184.21 g/mol 152.15 g/mol [2] 154.19 g/mol [3]

Melting Point 96-97 °C[1] 182-185 °C[2] 164-167 °C

Appearance
Not specified, likely a

solid

White crystalline

powder

Yellow crystalline

powder

Solubility Not specified

Sparingly soluble in

cold water, soluble in

ethanol, ether, and

boiling water

Slightly soluble in

water, soluble in

ethanol and ether

Synthesis of 2-Mercapto-4-methoxybenzoic Acid
The synthesis of 2-Mercapto-4-methoxybenzoic acid can be achieved through a multi-step

process starting from 4-amino-2-methoxybenzoic acid. This procedure involves a diazotization

reaction, followed by the introduction of a xanthate group, which is subsequently hydrolyzed to

yield the target mercaptan.

Synthetic Pathway Overview
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The synthesis proceeds via a Sandmeyer-type reaction, a cornerstone of aromatic chemistry

for the conversion of an amino group into a wide range of functionalities via a diazonium salt

intermediate. The choice of potassium ethyl xanthate as the sulfur source is a well-established

method for the introduction of a thiol group onto an aromatic ring. The final hydrolysis under

basic conditions is a standard procedure to liberate the free thiol from its xanthate precursor.

Stage 1: Diazotization

Stage 2: Xanthate Formation

Stage 3: Hydrolysis

4-Amino-2-methoxybenzoic acid

Diazonium Salt Intermediate

  NaNO₂, HCl, 0°C

Crude Xanthate Precipitate

  Potassium Ethyl Xanthate, 20°C

2-Mercapto-4-methoxybenzoic Acid

  1. NaOH, Ethanol, Reflux
  2. Acidification (AcOH)

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Mercapto-4-methoxybenzoic Acid.

Detailed Experimental Protocol
This protocol is adapted from a published synthetic procedure.[1]
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Materials:

4-amino-2-methoxybenzoic acid

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Potassium Ethyl Xanthate

Sodium Hydroxide (NaOH)

Ethanol

10% Acetic Acid (AcOH)

Heptane

Water

Ice

Procedure:

Diazotization:

In a suitable reaction vessel, dissolve 3.0 g (17.96 mmol) of 4-amino-2-methoxybenzoic

acid in 7 mL of concentrated HCl.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of 1.31 g (19.0 mmol) of NaNO₂ in 5 mL of water, maintaining the

temperature at 0°C. Stir for a short period to ensure complete formation of the diazonium

salt.

Xanthate Formation:

To the resulting diazonium salt solution, add 2.8 g (20 mmol) of potassium ethyl xanthate.
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Allow the mixture to warm to 20°C and stir for 1 hour. A precipitate of the crude xanthate

will form.

Filter off the crude xanthate precipitate.

Hydrolysis:

Dissolve the filtered precipitate in 25 mL of ethanol.

Add 1.4 g (35.0 mmol) of NaOH to the ethanolic solution.

Heat the mixture under reflux for 7 hours.

After the reflux period, remove the ethanol by distillation.

Acidify the dry residue with 10% acetic acid. The product will precipitate.

Filter off the solid product.

Purification:

Extract the product with heptane.

Evaporation of the heptane will yield the final product, 2-Mercapto-4-methoxybenzoic
acid. The reported yield is 78%, with a melting point of 96-97°C.[1]

Potential Applications in Drug Development: A
Comparative Outlook
While specific applications of 2-Mercapto-4-methoxybenzoic acid in drug development are

not widely reported, the functionalities present in the molecule suggest several potential areas

of interest. By examining its structural analogs, we can infer its potential utility.

Role as a Synthetic Intermediate
Benzoic acid derivatives are fundamental building blocks in pharmaceutical synthesis. For

example, 4-methoxybenzoic acid is a precursor in the synthesis of the non-steroidal anti-

inflammatory drug (NSAID) Indomethacin.[4] The synthesis involves converting the carboxylic
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acid to a hydrazine derivative, which is then used to construct the indole core of the drug.[4] It

is plausible that 2-Mercapto-4-methoxybenzoic acid could serve a similar role as a versatile

intermediate for creating complex molecular scaffolds. The mercapto group offers a unique

handle for further chemical modifications, such as S-alkylation or oxidation, which are not

possible with 4-methoxybenzoic acid.

Potential Biological Activities
Anti-inflammatory and Antioxidant Properties: The structural analog, 2-hydroxy-4-

methoxybenzoic acid, has demonstrated hepatoprotective effects in animal models, which

are attributed to its anti-inflammatory and antioxidant mechanisms.[5] It was shown to reduce

levels of inflammatory cytokines such as TNF-α and IL-6.[5] The presence of a mercapto

group in our title compound, a known antioxidant moiety, suggests that it too could possess

significant antioxidant and anti-inflammatory properties.

Enzyme Inhibition: Mercaptobenzoic acid derivatives have been investigated as enzyme

inhibitors. For instance, various derivatives of 2-mercaptobenzothiazole have been shown to

inhibit enzymes like monoamine oxidase and heat shock protein 90. While the core scaffold

is different, this highlights the potential of the mercapto-aromatic acid motif to interact with

enzymatic active sites.

Future Research Directions
The unique combination of functional groups in 2-Mercapto-4-methoxybenzoic acid warrants

further investigation by the scientific community. Key areas for future research include:

Exploration of Biological Activities: A thorough screening of 2-Mercapto-4-methoxybenzoic
acid for various biological activities, including anti-inflammatory, antioxidant, anticancer, and

antimicrobial properties, is a logical next step.

Medicinal Chemistry Campaigns: The use of this compound as a scaffold for the synthesis of

new chemical entities (NCEs) could lead to the discovery of novel therapeutic agents. The

mercapto group can be used as a point of diversification to create a library of related

compounds for structure-activity relationship (SAR) studies.

Material Science Applications: Thiol-containing organic molecules can self-assemble on

metal surfaces, suggesting potential applications in nanotechnology and material science.
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Potential Research Areas

2-Mercapto-4-methoxybenzoic Acid

Biological Activity Screening
(Anti-inflammatory, Antioxidant, etc.)

Medicinal Chemistry
(Scaffold for NCEs)

Material Science
(Self-Assembled Monolayers)
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Caption: Potential avenues for future research on 2-Mercapto-4-methoxybenzoic Acid.

Conclusion
2-Mercapto-4-methoxybenzoic acid is a readily synthesizable molecule with a unique

chemical structure that suggests significant potential in both medicinal chemistry and material

science. While its biological and pharmaceutical properties are currently under-documented, a

comparative analysis with its structural analogs reveals promising avenues for future research.

This guide provides the foundational knowledge of its chemical identity and synthesis, with the

aim of encouraging further exploration into the applications of this intriguing compound.
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Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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